2-{2-[4-(5-bromo-2,4-dimethoxybenzyl)-1-piperazinyl]ethoxy}ethanol

• IUPAC Name: 2-[2-[4-[(5-bromo-2,4-dimethoxyphenyl)methyl]piperazin-1-yl]ethoxy]ethanol
• InChI: InChI=1S/C17H27BrN2O4/c1-22-16-12-17(23-2)15(18)11-14(16)13-20-5-3-19(4-6-20)7-9-24-10-8-21/h11-12,21H,3-10,13H2,1-2H3
• InChI Key: RJCQPDNABUBZQW-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1CN2CCN(CC2)CCOCCO)Br)OC
• Molecular Formula: C17H27BrN2O4
• Molecular Weight: 403.3 g/mol

Description

2-{2-[4-(5-bromo-2,4-dimethoxybenzyl)-1-piperazinyl]ethoxy}ethanol is a chemical compound that has been synthesized for scientific research purposes. It is commonly referred to as BDB or 2C-B-FLY, and it is a derivative of the phenethylamine hallucinogen 2C-B. The compound has been shown to have potential applications in the field of neuroscience, specifically for studying the mechanism of action of serotonin receptors.

Mechanism of Action

The mechanism of action of 2-{2-[4-(5-bromo-2,4-dimethoxybenzyl)-1-piperazinyl]ethoxy}ethanol involves its interaction with serotonin receptors. The compound has been shown to bind to the 5-HT2A and 5-HT2C receptors, which are G protein-coupled receptors that activate intracellular signaling pathways upon ligand binding. The binding of the compound to these receptors results in a cascade of events that ultimately leads to changes in neuronal activity and neurotransmitter release.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are still being studied. However, some studies have suggested that the compound may have psychoactive effects similar to those of 2C-B, including visual hallucinations and altered mood. Additionally, the compound has been shown to have anxiolytic and antidepressant-like effects in animal models.

Advantages and Limitations for Lab Experiments

One advantage of using 2-{2-[4-(5-bromo-2,4-dimethoxybenzyl)-1-piperazinyl]ethoxy}ethanol in lab experiments is its high affinity for the 5-HT2A and 5-HT2C receptors, which makes it a useful tool for studying the role of serotonin in neuronal activity and behavior. However, one limitation of the compound is its potential for psychoactive effects, which can complicate the interpretation of experimental results.

Future Directions

There are several future directions for research on 2-{2-[4-(5-bromo-2,4-dimethoxybenzyl)-1-piperazinyl]ethoxy}ethanol. One area of interest is the development of more selective compounds that target specific serotonin receptors, which could provide more insight into the role of these receptors in behavior and disease. Additionally, further studies are needed to fully understand the biochemical and physiological effects of the compound, as well as its potential therapeutic applications.

Synthesis Methods

The synthesis method for 2-{2-[4-(5-bromo-2,4-dimethoxybenzyl)-1-piperazinyl]ethoxy}ethanol involves several steps. First, 2,5-dimethoxybenzaldehyde is reacted with 4-bromoaniline to form 4-(5-bromo-2,4-dimethoxybenzyl)aniline. This intermediate is then reacted with 2-(2-chloroethoxy)ethanol and sodium hydride to form this compound.

Scientific Research Applications

2-{2-[4-(5-bromo-2,4-dimethoxybenzyl)-1-piperazinyl]ethoxy}ethanol has been used in scientific research to study the mechanism of action of serotonin receptors. Specifically, the compound has been shown to have affinity for the 5-HT2A and 5-HT2C receptors, which are involved in the regulation of mood, appetite, and cognition. By studying the interaction of the compound with these receptors, researchers hope to gain a better understanding of the role of serotonin in these processes.